Cas no 119020-06-3 (Benzyl 2-cyanopyrrolidine-1-carboxylate)
119020-06-3 structure
Product Name:Benzyl 2-cyanopyrrolidine-1-carboxylate
CAS No:119020-06-3
MF:C13H14N2O2
MW:230.262463092804
MDL:MFCD04115334
CID:135013
PubChem ID:14814120
Update Time:2025-04-19
Benzyl 2-cyanopyrrolidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1-Pyrrolidinecarboxylicacid, 2-cyano-, phenylmethyl ester
- 1-Cbz-2-cyanopyrrolidine
- 1-Z-2-CYANOPYRROLIDINE,
- benzyl 2-cyanopyrrolidine-1-carboxylate
- 1-N-CBZ-2-CYANOPYRROLIDINE
- 2-cyano-pyrrolidine-1-carboxylic acid benzyl ester
- AB1316
- 1-N-Cbz-2-cycanopyrrolidine
- 1-Z-2-cyanopyrrolidine
- 1-Pyrrolidinecarboxylic acid, 2-cyano-, phenylmethyl ester
- AUVGQGIWVNDVSL-UHFFFAOYSA-N
- FCH2718046
- TRA0065321
- SY033856
- AX8027278
- Z8063
- DTXSID70564326
- J-004055
- FT-0653282
- EN300-190201
- A804152
- FT-0655900
- BCP33975
- 119020-06-3
- AB91757
- MFCD04115334
- SCHEMBL1437422
- BB 0260942
- AB29502
- AB22868
- CS-11942
- (R)-1-Cbz-2-cyano-pyrrolidin
- BCP33974
- benzyl 2-cyanopyrrolidine-1-carboxylate;1-Cbz-2-cyanopyrrolidine
- CS-0146416
- FT-0716003
- AKOS015912258
- DB-061469
- Benzyl 2-cyanopyrrolidine-1-carboxylate
-
- MDL： MFCD04115334
- Inchi： 1S/C13H14N2O2/c14-9-12-7-4-8-15(12)13(16)17-10-11-5-2-1-3-6-11/h1-3,5-6,12H,4,7-8,10H2
- InChI Key： AUVGQGIWVNDVSL-UHFFFAOYSA-N
- SMILES： O(CC1C=CC=CC=1)C(N1CCCC1C#N)=O
Computed Properties
- Exact Mass: 230.10600
- Monoisotopic Mass: 230.105527694g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53.3
- XLogP3: 1.9
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.2±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 403.6±45.0 °C at 760 mmHg
- Flash Point: 197.9±28.7 °C
- PSA: 53.33000
- LogP: 2.24908
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
Benzyl 2-cyanopyrrolidine-1-carboxylate Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
-
Warning Statement：
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction： H303+H313+H333
- Storage Condition：Store at 4 ° C, -4 ° C is better
Benzyl 2-cyanopyrrolidine-1-carboxylate Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzyl 2-cyanopyrrolidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A109007950-5g |
Benzyl 2-cyanopyrrolidine-1-carboxylate |
119020-06-3 | 95% | 5g |
$198.97 | 2023-09-04 | |
| Alichem | A109007950-10g |
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119020-06-3 | 95% | 10g |
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| Alichem | A109007950-25g |
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119020-06-3 | 95% | 25g |
$889.20 | 2023-09-04 | |
| Chemenu | CM198293-10g |
2-Cyano-pyrrolidine-1-carboxylic acid benzyl ester |
119020-06-3 | 95% | 10g |
$389 | 2021-08-05 | |
| Chemenu | CM198293-25g |
2-Cyano-pyrrolidine-1-carboxylic acid benzyl ester |
119020-06-3 | 95% | 25g |
$799 | 2021-08-05 | |
| TRC | B194165-100mg |
Benzyl 2-cyanopyrrolidine-1-carboxylate |
119020-06-3 | 100mg |
$ 69.00 | 2023-04-19 | ||
| TRC | B194165-250mg |
Benzyl 2-cyanopyrrolidine-1-carboxylate |
119020-06-3 | 250mg |
$ 133.00 | 2023-04-19 | ||
| TRC | B194165-500mg |
Benzyl 2-cyanopyrrolidine-1-carboxylate |
119020-06-3 | 500mg |
$ 190.00 | 2023-04-19 | ||
| TRC | B194165-1g |
Benzyl 2-cyanopyrrolidine-1-carboxylate |
119020-06-3 | 1g |
$ 220.00 | 2022-06-07 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D852415-5g |
1-Cbz-2-cyanopyrrolidine |
119020-06-3 | 95% | 5g |
￥1,539.00 | 2022-01-10 |
Benzyl 2-cyanopyrrolidine-1-carboxylate Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:119020-06-3)Benzyl 2-cyanopyrrolidine-1-carboxylate
Order Number:A804152
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:05
Price ($):322.0
Email:sales@amadischem.com
Benzyl 2-cyanopyrrolidine-1-carboxylate Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:119020-06-3)Benzyl 2-cyanopyrrolidine-1-carboxylate
Purity:99%
Quantity:25g
Price ($):322.0